1-(Bromomethyl)-4-(cyclopropylmethoxy)-2-nitrobenzene

• Molecular Formula: C11H12BrNO3
• Molecular Weight: 286.12 g/mol
• IUPAC Name: 1-(bromomethyl)-4-(cyclopropylmethoxy)-2-nitrobenzene
• InChI: InChI=1S/C11H12BrNO3/c12-6-9-3-4-10(5-11(9)13(14)15)16-7-8-1-2-8/h3-5,8H,1-2,6-7H2
• InChI Key: MRFCILRGLGZAKP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2=CC(=C(C=C2)CBr)[N+](=O)[O-]

Description

1-(Bromomethyl)-4-(cyclopropylmethoxy)-2-nitrobenzene is a useful research compound. Its molecular formula is C11H12BrNO3 and its molecular weight is 286.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 4-(cyclopropylmethoxy)-1-methyl-2-nitrobenzene (66.4 g) and a solution of N-bromosuccinimide (68.4 g) in ethyl acetate (1.0 L) was added 2,2′-azobis(2-methylpropionitrile) (2.63 g) in 5 portions at 90° C. The reaction mixture was stirred at 90° C. overnight. To the reaction mixture were added N-bromosuccinimide (34.2 g) and 2,2′-azobis(2-methylpropionitrile) (1.32 g) at 90° C. The mixture was allowed to cool to room temperature, concentrated under reduced pressure and left standing overnight. The resulting crystals were collected by filtration, washed with methanol, and dried under reduced pressure to give the title compound (49.9 g).